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Compound of Interest

Compound Name: Tris(4-formylphenyl)amine

Cat. No.: B039881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tris(4-formylphenyl)amine is a versatile building block in organic synthesis, frequently

employed in the development of novel materials and as a precursor in various chemical

reactions.[1] As with any chemical reagent, a thorough understanding of its hazard profile and

proper handling procedures is paramount to ensure laboratory safety and experimental

integrity. This technical guide provides a comprehensive overview of the safety data and

handling protocols for Tris(4-formylphenyl)amine, designed for researchers, scientists, and

drug development professionals.

Core Safety and Physical Data
A summary of the key quantitative data for Tris(4-formylphenyl)amine is presented below,

offering a quick reference for its physical and chemical properties, as well as its hazard

classifications.

Table 1: Physical and Chemical Properties of Tris(4-formylphenyl)amine
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Property Value Source(s)

Molecular Formula C₂₁H₁₅NO₃ [2][3]

Molecular Weight 329.35 g/mol [3]

CAS Number 119001-43-3 [3]

Appearance Yellow solid [1]

Melting Point 243 - 248 °C [3]

Solubility Soluble in Chloroform

Table 2: GHS Hazard Classification and Statements for Tris(4-formylphenyl)amine

Classificati
on

Code Statement Pictogram
Signal
Word

Source(s)

Skin

Sensitization
H317

May cause

an allergic

skin reaction

GHS07

(Exclamation

Mark)

Warning [2][3][4]

Hazardous to

the aquatic

environment,

long-term

hazard

H413

May cause

long lasting

harmful

effects to

aquatic life

No Pictogram
No Signal

Word
[2][3][4]

Experimental Handling Protocols
Given the hazard profile of Tris(4-formylphenyl)amine, particularly its potential as a skin

sensitizer, a stringent handling protocol is essential. The following is a general methodology for

the safe handling of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following should be worn at

all times when handling Tris(4-formylphenyl)amine:
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Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Contaminated work clothing

should not be allowed out of the workplace.[1]

Eye Protection: Safety glasses or goggles to protect against dust particles.[3]

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the solid form, to avoid inhalation.[3]

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Engineering Controls
Fume Hood: All weighing and handling of solid Tris(4-formylphenyl)amine should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Handling and Storage
Avoid Contact: Avoid direct contact with skin and eyes.[1]

Avoid Dust Formation: Handle the solid carefully to prevent the generation of dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is between 10°C and 25°C.[5]

Incompatibilities: Keep away from strong oxidizing agents.

Spill and Waste Disposal
Spills: In case of a spill, avoid breathing dust.[1] Carefully sweep up the solid material, place

it in a sealed container for disposal, and clean the area with an appropriate solvent.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. Avoid release to the environment.[1]

First Aid Measures
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Skin Contact: If on skin, wash with plenty of water.[1] If skin irritation or rash occurs, get

medical advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation: Move the person to fresh air.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Tris(4-
formylphenyl)amine from receipt of the chemical to its final disposal.

Preparation Handling Cleanup & Disposal

Assess Hazards
(SDS Review)

Don Appropriate PPE
(Gloves, Goggles, Mask)

Prepare Work Area
(Fume Hood) Weigh Chemical Perform Experiment Decontaminate Glassware Dispose of Waste

(Follow Regulations) Doff PPE

Click to download full resolution via product page

A workflow for the safe handling of Tris(4-formylphenyl)amine.

This guide is intended to provide a foundation for the safe handling of Tris(4-
formylphenyl)amine. It is crucial for researchers to always consult the most up-to-date Safety

Data Sheet (SDS) provided by the supplier before use and to adhere to all institutional and

regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Page loading... [wap.guidechem.com]

2. Tris(4-formylphenyl)amine | C21H15NO3 | CID 231956 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 三(4-甲酰苯基)胺 97% | Sigma-Aldrich [sigmaaldrich.com]

4. CAS # 119001-43-3, Tris(4-formylphenyl)amine - chemBlink [chemblink.com]

5. Tris(4-formylphenyl)amine | 119001-43-3 | FT62288 [biosynth.com]

To cite this document: BenchChem. [Navigating the Safe Handling of Tris(4-
formylphenyl)amine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039881#tris-4-formylphenyl-amine-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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